BENG“@ Safety Operating Guide

Check Availability & Pricing
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Compound of Interest

Compound Name: CBPD-409
Cat. No.: B12362870
Get Quote
. J

For Research Use Only. Not for human or veterinary use.

This document provides essential safety and logistical information for the proper disposal of
CBPD-409, a potent and selective degrader of the histone acetyltransferases CBP and p300.
[1] Adherence to these procedures is critical for maintaining a safe laboratory environment and
ensuring regulatory compliance.

Hazard Assessment

According to the Safety Data Sheet (SDS), CBPD-409 (CAS No. 3037549-86-0) is not
classified as a hazardous substance or mixture.[2] However, as with all laboratory chemicals, it
should be handled with care, and appropriate personal protective equipment (PPE), including
gloves, and eye protection, should be worn at all times.

General Handling and Spill Management
In the event of a spill, the following procedures should be followed:

e For solid CBPD-409: Gently sweep the material to avoid dust formation and place it in a
designated, labeled waste container.

© 2026 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b12362870#bc-rfq
https://www.benchchem.com/product/b12362870/docs?utm_src=pdf-body#proper-disposal-procedures-for-cbpd-409
https://www.medkoo.com/products/57667
https://www.benchchem.com/product/b12362870/docs?utm_src=pdf-body#proper-disposal-procedures-for-cbpd-409
https://file.medchemexpress.com/batch_PDF/HY-158113/CBPD-409-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b12362870/docs?utm_src=pdf-body#proper-disposal-procedures-for-cbpd-409
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12362870?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e For CBPD-409 in solution: Absorb the spill with an inert, non-combustible material such as
vermiculite, sand, or earth.[2]

» Decontamination: Clean the spill area thoroughly with alcohol.[2]

Disposal of Unused CBPD-409

For the disposal of unused or waste CBPD-409, the primary recommendation is to follow your
institution's specific chemical waste disposal guidelines. Even for non-hazardous materials,
institutional policies often require that all chemical waste be disposed of through the
Environmental Health and Safety (EHS) office.

Recommended Disposal Protocol:

o Containerize: Place the solid CBPD-409 waste or absorbed liquid waste into a clearly
labeled, sealed container.

o Labeling: The label should include the chemical name ("CBPD-409"), CAS number
(3037549-86-0), and note that it is non-hazardous.

o Contact EHS: Arrange for a pickup of the chemical waste through your institution's EHS
department.

Disposal of Empty Containers
Empty containers that previously held CBPD-409 should be managed as follows:

e Triple Rinse: Rinse the container three times with a suitable solvent (e.g., ethanol or another
solvent in which CBPD-409 is soluble).

» Collect Rinsate: The rinsate from this process should be collected and disposed of as
chemical waste through your institution's EHS program.

» Deface Label: Completely remove or deface the original label on the empty container.

» Final Disposal: Dispose of the clean, defaced container in the regular laboratory glass or
plastic recycling, as appropriate.
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Quantitative Data Summary

Property Value Reference
CAS Number 3037549-86-0
Molecular Formula C46H52F2N1005

o Not a hazardous substance or
Hazard Classification _
mixture

Experimental Protocols

The disposal procedures outlined above are based on standard laboratory safety protocols for
non-hazardous chemical waste and information derived from the Safety Data Sheet for CBPD-
409.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of CBPD-
409 and its containers.
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Caption: Disposal workflow for CBPD-409 waste and empty containers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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